tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate (TBEDFOPC) is an organic compound that has been studied for its various applications in scientific research. TBEDFOPC is a derivative of azetidine-1-carboxylate, and it has been found to have a number of interesting properties. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied to better understand its potential uses.
Scientific Research Applications
Tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate has been studied for its potential applications in a variety of scientific research areas. Its unique properties have been found to be useful in the study of enzyme kinetics, as well as in the study of drug metabolism and drug transport. It has also been studied as a potential precursor for the synthesis of other compounds, such as the anti-inflammatory drug celecoxib.
Mechanism of Action
Tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate has been found to act as a reversible inhibitor of cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are important mediators of inflammation. By inhibiting this enzyme, tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate can reduce inflammation and pain.
Biochemical and Physiological Effects
In addition to its anti-inflammatory effects, tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate has been found to have a number of other biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. It has also been found to inhibit the activity of aldose reductase, which is involved in the metabolism of sugars. Furthermore, tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate has been found to have antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate has a number of advantages for use in laboratory experiments. It is a relatively stable compound, which makes it suitable for use in a variety of experiments. It is also water-soluble, which makes it easy to work with. However, it is important to note that tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate is a relatively new compound, and its effects are still being studied. Therefore, it is important to use caution when using tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate in experiments.
Future Directions
There are a number of potential future directions for the study of tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate. These include further research into its mechanism of action, as well as its potential applications in the study of drug metabolism and drug transport. Additionally, further research into its potential therapeutic applications, such as its use as an anti-inflammatory or antioxidant, could be beneficial. Finally, further research into its potential use as a precursor for the synthesis of other compounds could be beneficial.
Synthesis Methods
Tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate can be synthesized using a two-step process. The first step involves the reaction of tert-butyl 3-ethoxy-2,2-difluoro-3-oxopropyl bromide with sodium azide to form tert-butyl 3-ethoxy-2,2-difluoro-3-oxopropyl azide. This reaction is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide. The second step involves the reaction of the azide with a carboxylic acid, such as acetic acid, to form tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-aminocrotonate with ethyl 3,3-difluoroacetoacetate to form tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate.", "Starting Materials": [ "tert-butyl 3-aminocrotonate", "ethyl 3,3-difluoroacetoacetate" ], "Reaction": [ "Step 1: tert-butyl 3-aminocrotonate is reacted with ethyl 3,3-difluoroacetoacetate in the presence of a base such as sodium hydride or potassium carbonate in an aprotic solvent such as dimethylformamide or dimethyl sulfoxide.", "Step 2: The reaction mixture is stirred at room temperature for several hours until completion.", "Step 3: The resulting product, tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate, is isolated by filtration or extraction and purified by recrystallization or chromatography." ] } | |
CAS RN |
2355217-10-4 |
Product Name |
tert-butyl 3-(3-ethoxy-2,2-difluoro-3-oxopropyl)azetidine-1-carboxylate |
Molecular Formula |
C13H21F2NO4 |
Molecular Weight |
293.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
